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Compound of Interest

Compound Name: 2',5'-Difluoropropiophenone

Cat. No.: B1295022

Essential Safety and Handling Guide for 2',5'-
Difluoropropiophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2',5'-Difluoropropiophenone. It is intended for researchers,
scientists, and drug development professionals to ensure safe and compliant use of this
chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2',5'-Difluoropropiophenone is a chemical that requires careful handling to prevent skin, eye,
and respiratory irritation.[1][2] Proper personal protective equipment is the first line of defense
against exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification Rationale

Eye and Face

) To protect against splashes
Chemical safety goggles or a
) and vapors that can cause
face shield. ] o
serious eye irritation.[1][2][3][4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab To prevent skin contact, which
coat or chemical-resistant can cause irritation.[1][2][3]
clothing.

Respiratory

Use only in a well-ventilated

area, such as a chemical fume

hood.[1][3] If ventilation is To avoid inhalation of vapors,
inadequate or exposure limits which may cause respiratory
are exceeded, a NIOSH/MSHA irritation.[1][2]

approved respirator should be

used.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2',5'-Difluoropropiophenone and

similar compounds.
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Property Value Notes
Molecular Formula C9H8F20

CAS Number 29112-90-1 [5]
Appearance Yellow color liquid [6]
Boiling Point 68-76 °C /5 mmHg [6]

For the similar compound 2,5-
Flash Point 53°C/127.4 °F Difluorophenol, indicating
flammability.[3]

Causes skin and serious eye

irritation.[1][2][7] May cause
Hazards . S

respiratory irritation.[1][2]

Combustible material.[2][3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory for the safe handling of 2',5'-
Difluoropropiophenone.

3.1. Preparation and Engineering Controls

e Ventilation: Always handle 2',5'-Difluoropropiophenone in a well-ventilated area, preferably
within a certified chemical fume hood.[1][3]

« Ignition Sources: Keep away from open flames, hot surfaces, and sparks as the material is
combustible.[2][3][4] Use non-sparking tools and explosion-proof equipment where
necessary.[3]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[3] A suitable fire extinguisher (dry
chemical, carbon dioxide, or foam) should also be available.[3]

3.2. Chemical Handling
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o Don PPE: Before handling, put on all required personal protective equipment as detailed in
the PPE table.

 Inspect Container: Check the container for any damage or leaks before opening.
» Dispensing: Open and handle the container with care to avoid splashes or vapor release.[1]

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[3]

e Hygiene: Wash hands thoroughly after handling the chemical.[1][3][4] Do not eat, drink, or
smoke in the handling area.[3]

3.3. Spill and Emergency Procedures

e Minor Spills:

[e]

Evacuate non-essential personnel from the immediate area.

o

Ensure adequate ventilation.

Absorb the spill with an inert material such as sand, silica gel, or universal binder.

[¢]

Collect the absorbed material into a suitable, labeled container for disposal.

[¢]

» Major Spills or Leaks:
o Evacuate the area immediately.
o Activate the appropriate emergency alarm.
o Call for emergency assistance.

o First Aid:

o In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention.[3]
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o In case of skin contact: Wash off immediately with soap and plenty of water while
removing all contaminated clothing. Seek medical attention if irritation persists.[3]

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[3]

o If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3]

Disposal Plan

All waste materials containing 2',5'-Difluoropropiophenone must be treated as hazardous
waste and disposed of according to institutional and local regulations.

Waste Collection:

o Collect all waste, including contaminated absorbents and disposable PPE, in a
designated, compatible, and properly labeled hazardous waste container.[8]

o The container must be kept tightly closed except when adding waste.[1][8]

Labeling:

o Clearly label the waste container with "THAZARDOUS WASTE" and the full chemical name:
"2',5'-Difluoropropiophenone”.[3]

Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

Disposal:

o Dispose of the contents and container through an approved waste disposal plant.[1][3] Do
not dispose of it down the drain.[1][4]

Workflow for Handling 2',5'-Difluoropropiophenone
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Begin Process

Preparation
- Verify fume hood function
- Assemble PPE
- Locate emergency equipment

Ready to handle

Handling
- Dispense in fume hood
- Avoid contact and inhalation
- Keep away from ignition sources

Store after use/Retrieve for use \|If spill occurs

Spill Response
- Evacuate
- Absorb with inert material
- Collect for disposal

Storage
- Tightly closed container
- Cool, dry, well-ventilated area

nd of use Contain and collect

Waste Disposal
- Collect in labeled container
- Store safely
- Arrange for professional disposal

:

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2',5'-Difluoropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2',5'-
Difluoropropiophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295022#personal-protective-equipment-for-
handling-2-5-difluoropropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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